Cas no 2490233-73-1 (3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid
• CAS No: 2490233-73-1
• MF: C₉H₅F₅O₃
• MW: 256.126220464706
• MDL: MFCD34600497
• CID: 5669529
• PubChem ID: 155708094
• Update Time: 2025-10-31

3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• VRZPPDGWPPJUMN-UHFFFAOYSA-N
• 2490233-73-1
• SCHEMBL24140185
• EN300-27101339
• 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid

• MDL： MFCD34600497
• Inchi： 1S/C9H5F5O3/c10-8(11)17-6-2-4(7(15)16)1-5(3-6)9(12,13)14/h1-3,8H,(H,15,16)
• InChI Key： VRZPPDGWPPJUMN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)OC(F)F)(F)F

Computed Properties

• Exact Mass: 256.01588483g/mol
• Monoisotopic Mass: 256.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid

3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid: A Comprehensive Overview

The compound 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid, with the CAS number 2490233-73-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a difluoromethoxy group at the 3-position and a trifluoromethyl group at the 5-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and inflammatory conditions. The presence of fluorine atoms in both substituents enhances the molecule's lipophilicity and metabolic stability, which are critical attributes for drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid has shown promise in agrochemical research. Its ability to modulate plant growth and stress responses has led to investigations into its potential use as a herbicide or plant growth regulator. A team of scientists at the University of California reported that this compound can influence auxin signaling pathways in plants, suggesting its utility in developing eco-friendly agricultural solutions.

The synthesis of 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid involves a multi-step process that typically begins with the preparation of the benzoic acid skeleton. Key steps include Friedel-Crafts acylation to introduce the trifluoromethyl group and subsequent substitution reactions to attach the difluoromethoxy moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a physical standpoint, 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid exhibits a melting point of approximately 210°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions requiring precise control over solubility and reactivity.

Looking ahead, ongoing research is focused on expanding the applications of this compound. Collaborative efforts between academic institutions and industry partners aim to explore its potential in advanced materials, such as high-performance polymers and electronic materials. Initial findings suggest that derivatives of this compound could serve as precursors for next-generation organic semiconductors due to their excellent charge transport properties.

In conclusion, 3-(Difluoromethoxy)-5-(trifluoromethyl)benzoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in future innovations within chemistry and related fields.